Cas no 1443291-37-9 (6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1443291-37-9
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 4700525
• PubChem ID: 83668532
• Update Time: 2025-05-20

6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• FCH2347609
• AX8265353
• 6-chloro-1-methyl-pyrazolo[3,4-d]pyrimidine
• SCHEMBL13087506
• MFCD25368370
• PS-20060
• 1443291-37-9
• 6-chloro-1-methylpyrazolo[3,4-d]pyrimidine
• DB-156062
• SY266174
• CS-0446529
• F86590

• Inchi： 1S/C6H5ClN4/c1-11-5-4(3-9-11)2-8-6(7)10-5/h2-3H,1H3
• InChI Key： DVWJFIKPUBURHV-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C=NN(C)C2=N1

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 1.1

Additional information on 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine

Professional Introduction to 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1443291-37-9)

6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine, with the chemical identifier CAS No. 1443291-37-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The structural features of this molecule, particularly the presence of a chloro substituent and a methyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The pyrazolo[3,4-d]pyrimidine core is a privileged structure in drug discovery, known for its ability to interact with multiple biological targets. This class of compounds has been investigated for their roles in modulating enzyme activity, receptor binding, and other cellular processes relevant to human health. The introduction of functional groups such as chlorine and methyl at specific positions on the pyrazolopyrimidine ring can significantly alter its pharmacokinetic and pharmacodynamic profiles, leading to the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules that can modulate inflammatory pathways, particularly those involved in chronic diseases such as cancer and autoimmune disorders. 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine has emerged as a promising candidate in this context due to its ability to interfere with key signaling cascades. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on enzymes such as Janus kinases (JAKs), which are central mediators of inflammation.

One of the most compelling aspects of 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine is its versatility as a building block in medicinal chemistry. The chloro group at the 6-position provides a reactive site for further functionalization through nucleophilic substitution reactions, allowing chemists to introduce additional pharmacophores or improve solubility and bioavailability. Similarly, the methyl group at the 1-position can be modified or retained depending on the desired biological outcome. This flexibility has enabled the synthesis of numerous analogs that have been evaluated for their efficacy in preclinical models.

Recent advancements in computational chemistry have further enhanced the utility of 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine in drug discovery. Molecular docking studies have been employed to predict how this compound interacts with biological targets such as protein kinases and transcription factors. These simulations have helped identify key residues within the target proteins that are critical for binding affinity, guiding the design of more potent and selective inhibitors.

The synthesis of 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the formation of the pyrazolopyrimidine core through cyclocondensation reactions, followed by chlorination and methylation steps to introduce the characteristic substituents. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent biological testing.

In addition to its applications in oncology and immunology, 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine has shown potential in other therapeutic areas. For instance, researchers have explored its derivatives as antiviral agents, leveraging their ability to disrupt viral replication cycles. The structural motifs present in this compound can mimic natural substrates or inhibit essential viral enzymes, thereby preventing infection or reducing viral load.

The development of novel pharmaceuticals is often hampered by challenges such as poor oral bioavailability and rapid metabolism. However, modifications to 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine have provided insights into overcoming these obstacles. By incorporating lipophilic groups or optimizing molecular weight, researchers have been able to enhance passive diffusion across biological membranes. Additionally, prodrug strategies have been explored to improve metabolic stability and target specificity.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic solutions. 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine remains at the forefront of drug discovery efforts due to its multifaceted potential. Ongoing clinical trials are evaluating its derivatives for various indications, with preliminary results indicating promising efficacy and safety profiles. These studies underscore the importance of investing in fundamental research to uncover novel molecular entities like CAS No. 1443291-37-9.

The future of pharmaceutical innovation will likely rely heavily on interdisciplinary approaches that combine synthetic chemistry with bioinformatics and artificial intelligence (AI). AI-driven platforms are being used to predict drug-like properties and identify optimal candidates for further development based on large datasets containing known active compounds. This technology has already accelerated the discovery process by identifying new analogs of 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine with enhanced pharmacological profiles.

In conclusion,6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1443291-37-9) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an ideal candidate for further exploration through both experimental synthesis and computational modeling. As research progresses,this compound will continue to play a pivotal role in shaping new treatments for human diseases.